molecular formula C9H13N B8554382 2,3,4,7-tetrahydro-1H-inden-2-ylamine

2,3,4,7-tetrahydro-1H-inden-2-ylamine

Cat. No.: B8554382
M. Wt: 135.21 g/mol
InChI Key: JYCVVVHIIZAFSR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,3,4,7-tetrahydro-1H-inden-2-ylamine is a useful research compound. Its molecular formula is C9H13N and its molecular weight is 135.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H13N

Molecular Weight

135.21 g/mol

IUPAC Name

2,3,4,7-tetrahydro-1H-inden-2-amine

InChI

InChI=1S/C9H13N/c10-9-5-7-3-1-2-4-8(7)6-9/h1-2,9H,3-6,10H2

InChI Key

JYCVVVHIIZAFSR-UHFFFAOYSA-N

Canonical SMILES

C1C=CCC2=C1CC(C2)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

Liquid ammonia (80 ml) is condensed at −78° C. and 2-aminoindane (2 g, 15 mmol) is added, followed by lithium wire (2 g, 300 mmol) portionwise over 5 minutes. The reaction is stirred at −78° C. for 2 hours, then cautiously quenched with ethanol (100 ml) and warmed to ambient temperature overnight. Water is added, the mixture is extracted with ether and the combined organic extracts are washed with brine, dried (MgSO4) and evaporated to afford 2,3,4,7-tetrahydro-1H-inden-2-ylamine. [M+CH3CN] 177.
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
2 g
Type
reactant
Reaction Step Two
Quantity
80 mL
Type
solvent
Reaction Step Three

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